![molecular formula Al2H2Na2O7Si B1682097 Sodium aluminosilicate CAS No. 1344-00-9](/img/structure/B1682097.png)
Sodium aluminosilicate
Overview
Description
Sodium aluminosilicate refers to compounds which contain sodium, aluminium, silicon and oxygen, and which may also contain water . These include synthetic amorphous this compound, a few naturally occurring minerals and synthetic zeolites . It is widely used as a food additive, E 554 .
Synthesis Analysis
This compound can be synthesized from rice straw and its Cs+ sorption properties have been studied under static conditions in solutions with various salt compositions . The synthesis involves the use of an alkaline rice straw hydrolysate .Molecular Structure Analysis
The molecular structure of this compound is complex and varies depending on the specific compound . For example, synthetic zeolites have complex structures and examples (with structural formulae) are: Na12Al12Si12O48·27H2O, zeolite A (Linde type A sodium form, NaA), used in laundry detergents .Chemical Reactions Analysis
This compound hydrate (NASH) gel, the primary binding phase in geopolymer, determines the mechanical properties and durability of environment-friendly construction materials . The increase of sodium content in NASH gel leads to depolymerization of the aluminosilicate network and more non-bridging oxygen (NBO) atoms .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound vary depending on the specific compound and its composition . For example, the mechanical properties, including bulk, shear, and Young’s moduli, were found to increase with increasing Al/Na ratio .Scientific Research Applications
Sorbent for Radionuclides
Sodium aluminosilicate has been explored as a sorbent for various radionuclides, such as , , and . Research by Singh et al. (2010) demonstrates its effectiveness in sorbing these metal ions, influenced by factors like pH and the presence of humic acid (Singh et al., 2010).
Catalyst for Biodiesel Synthesis
Innocentini et al. (2019) investigated this compound geopolymer as a catalyst for biodiesel production. They demonstrated its successful employment in biodiesel synthesis, highlighting the potential of this compound in renewable energy applications (Innocentini et al., 2019).
Ammonia Neutralization in Poultry Farms
Research by Wlazło et al. (2016) evaluated the use of aluminosilicates, including sodium bentonite and zeolite, for ammonia absorption in poultry manure. The study confirms the effectiveness of these aluminosilicates in reducing ammonia levels, suggesting their practical application in agricultural settings (Wlazło et al., 2016).
Solid Electrolyte in Batteries
Bovin (1978) discussed the use of β″-alumina, which contains this compound, as a solid electrolyte in sodium-sulfur batteries. This application is significant for its potential in energy storage and electric vehicle technologies (Bovin, 1978).
Interaction with Coal in Gasification
Kosminski et al. (2006) studied the reactions between sodium and kaolin in coal gasification, leading to the formation of sodium aluminosilicates. This research is relevant for understanding the chemical interactions in fuel processing technologies (Kosminski et al., 2006).
Feed Additive in Animal Nutrition
Bampidis et al. (2021) evaluated the safety and efficacy of synthetic this compound as a feed additive for animals. The study, however, could not conclusively determine its safety and efficacy, highlighting the need for further research in this area (Bampidis et al., 2021).
Mechanism of Action
Target of Action
Sodium aluminosilicate, a compound containing sodium, aluminium, silicon, and oxygen, is primarily targeted at moisture in various applications . It acts as a molecular sieve in medicinal containers to keep contents dry . In the food industry, it is used as an anticaking agent, preventing powdered food from clumping together .
Mode of Action
This compound interacts with its targets by absorbing moisture. As an anticaking agent, it prevents the agglomeration of particles, ensuring the free-flowing property of powdered substances . As a molecular sieve, it absorbs moisture, keeping the contents of medicinal containers dry .
Pharmacokinetics
In a study conducted on dogs, no statistically significant absorption of aluminum from this compound was observed .
Result of Action
The primary result of this compound’s action is the control of moisture levels. In food products, this prevents caking and maintains the free-flowing nature of powders . In medicinal containers, it keeps the contents dry, preserving their efficacy .
Action Environment
The action of this compound can be influenced by environmental factors such as humidity and temperature. High humidity levels can increase its moisture-absorbing activity. The compound is stable under a wide range of conditions, making it suitable for various applications .
Future Directions
Sodium aluminosilicate based geopolymers present a class of materials which encompass green production process and possess massive capacity to enrich building and construction sector by limiting utilization of Portland cement and by providing comparable or even higher properties . They have potential as protective coating material for different substrates .
Biochemical Analysis
Biochemical Properties
The biochemical properties of sodium aluminosilicate are largely determined by its chemical composition and gel structure . The correlations between the bulk Si/Al ratio of the this compound phase and its thermodynamic properties have been studied
Molecular Mechanism
It is known that the chemical composition and the structural ordering of the framework alkali aluminosilicate hydrates play important roles in determining the macroscale physical and chemical properties
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. For instance, changes to the chemical composition and gel structure of this compound were determined via characterization of the solid phase before and after dissolution . Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is still being researched.
Metabolic Pathways
It is known that the solubility of synthetic this compound was compared with the solubility of metakaolin-based geopolymers with similar bulk Si/Al ratios
properties
IUPAC Name |
aluminum;sodium;dioxido(oxo)silane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Al.Na.2O3Si/c;;2*1-4(2)3/q+3;+1;2*-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URGAHOPLAPQHLN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-][Si](=O)[O-].[O-][Si](=O)[O-].[Na+].[Al+3] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
AlNaO6Si2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7026021 | |
Record name | Sodium aluminosilicate | |
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Molecular Weight |
202.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Sodium aluminosilicate is a fine white powder. Many ordinary rocks (feldspars) are aluminosilicates. Aluminosilicates with more open three-dimensional structures than the feldspars are called zeolites. The openings in zeolites appear as polyhedral cavities connected by tunnels. Zeolites act as catalysts by absorbing small molecules in their interior cavities and holding them in proximity so that reaction among them occurs sooner., Dry Powder; Dry Powder, Other Solid; Other Solid; Pellets or Large Crystals, White odorless solid, insoluble in water; [Hawley] | |
Record name | SODIUM ALUMINOSILICATE | |
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Record name | Silicic acid, aluminum sodium salt | |
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Solubility |
Insoluble (NTP, 1992), INSOL IN WATER, ALCOHOL, ORGANIC SOLVENTS; PARTIALLY SOL IN STRONG ACIDS & IN ALKALI HYDROXIDES @ 80-100 °C | |
Record name | SODIUM ALUMINOSILICATE | |
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Color/Form |
FINE, WHITE, AMORPHOUS POWDER OR BEADS | |
CAS RN |
1344-00-9, 73987-94-7, 69912-79-4, 308080-99-1 | |
Record name | SODIUM ALUMINOSILICATE | |
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Record name | Aluminate(12-), (orthosilicato(4-))docosaoxododeca-, dodecasodium | |
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Synthesis routes and methods I
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Synthesis routes and methods II
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